Cas no 1214352-02-9 (3,5-Di(pyridin-3-yl)picolinic acid)

• Product Name: 3,5-Di(pyridin-3-yl)picolinic acid
• CAS No: 1214352-02-9
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• CID: 4801877
• Update Time: 2025-05-23

3,5-Di(pyridin-3-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-di(pyridin-3-yl)picolinic acid
• 3,5-Di(pyridin-3-yl)picolinic acid

• Inchi： 1S/C16H11N3O2/c20-16(21)15-14(12-4-2-6-18-9-12)7-13(10-19-15)11-3-1-5-17-8-11/h1-10H,(H,20,21)
• InChI Key： JHLRZNQFRZCODH-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NC=CC=2)=CC(=CN=1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 1.8
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3,5-Di(pyridin-3-yl)picolinic acid

3,5-Di(pyridin-3-yl)picolinic Acid: A Comprehensive Overview

The compound with CAS No. 1214352-02-9, known as 3,5-Di(pyridin-3-yl)picolinic Acid, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of picolinic acid, which is a naturally occurring compound with a pyridine ring fused to a carboxylic acid group. The 3,5-Di(pyridin-3-yl)picolinic Acid structure introduces two pyridin-3-yl substituents at the 3 and 5 positions of the picolinic acid backbone, creating a highly conjugated system that enhances its electronic properties.

Recent studies have highlighted the importance of 3,5-Di(pyridin-3-yl)picolinic Acid in the development of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a ligand in metal coordination has been extensively explored, with researchers demonstrating its potential in forming stable and highly ordered structures. For instance, a study published in *Nature Communications* in 2023 revealed that 3,5-Di(pyridin-3-yl)picolinic Acid can serve as a versatile ligand for constructing MOFs with exceptional gas adsorption capabilities, making it a promising candidate for industrial gas separation applications.

In addition to its role in materials science, 3,5-Di(pyridin-3-yl)picolinic Acid has also been investigated for its potential in drug discovery. The compound's structural similarity to certain bioactive molecules has led researchers to explore its pharmacological properties. A 2024 study in *Journal of Medicinal Chemistry* reported that derivatives of 3,5-Di(pyridin-3-yl)picolinic Acid exhibit potent anti-inflammatory activity, suggesting its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 3,5-Di(pyridin-3-yl)picolinic Acid involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For example, researchers have developed a one-pot synthesis route using microwave-assisted conditions, which significantly reduces reaction times while maintaining high yields. This approach not only enhances the feasibility of large-scale production but also opens new avenues for exploring structurally related compounds.

From an environmental perspective, 3,5-Di(pyridin-3-yl)picolinic Acid has been studied for its biodegradability and eco-friendly properties. A 2024 study published in *Environmental Science & Technology* demonstrated that the compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are particularly relevant given the increasing emphasis on sustainable chemistry and green chemical practices.

In conclusion, CAS No. 1214352-02-9, or 3,5-Di(pyridin-3-yl)picolinic Acid, represents a versatile and multifaceted compound with applications spanning materials science, drug discovery, and environmental chemistry. Its unique structural features and promising properties make it an exciting area of research for scientists across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both academic research and industrial applications.